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Compound of Interest |

Compound Name: 7-tert-Butyl-1-methylpyrene
CAS No.: 155386-57-5
Cat. No.: B130954

Get Quote

Advanced Fluorescent Probe & Optoelectronic
Material[1][2]

Executive Summary

CAS Number: 155386-57-5 Chemical Name: 7-tert-Butyl-1-methylpyrene Class: Polycyclic
Aromatic Hydrocarbon (PAH) / Functionalized Pyrene Derivative[1]

7-tert-Butyl-1-methylpyrene is a high-performance fluorescent hydrocarbon characterized by
its rigid planar core and steric bulk.[1] Unlike unsubstituted pyrene, which is prone to
concentration-dependent aggregation (excimer formation), the 7-tert-butyl group provides steric
hindrance that modulates intermolecular stacking.[1]

For drug development professionals, this compound serves as a specialized lipophilic probe.[1]
It is utilized to characterize the internal environment of lipid nanoparticles (LNPs) and
hydrophobic drug carriers, offering distinct advantages over standard pyrene due to its
enhanced solubility in lipid matrices and reduced tendency to form artifacts at high
concentrations.[1] In material science, it is a critical dopant for blue organic light-emitting
diodes (OLEDSs), valued for its high quantum yield and color purity.[1]
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Physicochemical Characterization

The introduction of the tert-butyl and methyl groups renders this molecule significantly more
lipophilic than the parent pyrene, altering its solubility profile and crystallization kinetics.[1]

Table 1: Core Chemical & Physical Properties

Property Value /| Description

Molecular Formula C21H20

Molecular Weight 272.39 g/mol

Appearance White to off-white crystalline solid

Insoluble in water; Soluble in DCM, Toluene,

Solubility THE DMSO

LogP (Predicted) ~6.5 (Highly Lipophilic)

o Blue region (A_max ~380—420 nm, solvent
Fluorescence Emission
dependent)

Electronic Character Electron-rich Tt-conjugated system

Typically =298% (HPLC/GC) for optical

Purity Standard o
applications

Mechanism of Action: Sterically Modulated
Fluorescence|[2]

The utility of CAS 155386-57-5 lies in its photophysics.[1] Standard pyrenes form excimers
(excited state dimers) when planar rings stack, causing a red shift in emission.[1]

The Steric Advantage: The bulky tert-butyl group at position 7 disrupts this 1t-1t stacking.[1]

e In OLEDSs: This prevents "concentration quenching,” ensuring pure blue emission even at
higher doping levels.[1]

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://wap.guidechem.com/dictionary_keys_C21H20.html
https://wap.guidechem.com/dictionary_keys_C21H20.html
https://wap.guidechem.com/dictionary_keys_C21H20.html
https://wap.guidechem.com/dictionary_keys_C21H20.html
https://wap.guidechem.com/dictionary_keys_C21H20.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130954?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e In Bio-Assays: It allows the molecule to act as a monomeric probe inside lipid bilayers
without the complicating signal of excimers, providing a cleaner readout of micropolarity.[1]

Visualization: Photophysical Pathway

The following diagram illustrates how the structural modification inhibits excimer formation,
preserving monomeric blue fluorescence.[1]
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Caption: Figure 1. The 7-tert-butyl group sterically inhibits 1t-1t stacking, blocking the excimer
pathway and favoring high-purity monomeric blue emission.[1]

Applications in Research & Development
A. Drug Delivery: Lipid Nanoparticle (LNP) Characterization

In the development of MRNA vaccines and liposomal drugs, the rigidity of the lipid shell is
critical.[1]

» Role: CAS 155386-57-5 acts as a membrane fluidity probe.[1]

e Advantage: Its high lipophilicity ensures it partitions deeply into the lipid tail region
(hydrophobic core), unlike surface-associating dyes.[1]

e Readout: Changes in fluorescence intensity or spectral shift correlate with the order/disorder
of the lipid packing.[1]
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B. Optoelectronics: Blue Host/Dopant

¢ Role: Emitter material in OLED stacks.[1]

e Function: It serves as a blue fluorescent chromophore.[1] The alkyl substitution improves film
morphology, preventing crystallization that would degrade device lifetime.[1]

Experimental Protocols
Protocol 1: Preparation of Fluorescent Probe Stock

For use in liposome/LNP characterization.[1]

Reagents:

e CAS 155386-57-5 (=298% purity)[1][2]

o Tetrahydrofuran (THF) or Dimethyl Sulfoxide (DMSO), anhydrous.[1]
Workflow:

e Weighing: Accurately weigh 1.0 mg of 7-tert-butyl-1-methylpyrene into a generic amber
glass vial (light sensitive).

e Dissolution: Add 1.0 mL of THF to achieve a ~3.6 mM stock solution. Vortex for 30 seconds.

[1]

o Note: THF is preferred for lipid film hydration methods; DMSO is preferred for direct
injection into aqueous buffers.[1]

o Storage: Store at -20°C, protected from light. Stable for 3 months.

Protocol 2: LNP Membrane Fluidity Assay

Objective: Assess the rigidity of a drug-loaded lipid nanopatrticle.[1]
e LNP Prep: Prepare LNPs containing the drug payload (e.g., via microfluidic mixing).[1]

» Staining: Dilute the Probe Stock (from Protocol 1) into the LNP suspension to a final
concentration of 1 uM.
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o Critical: Keep the solvent (THF/DMSO) concentration <0.5% v/v to avoid disrupting the
lipid structure.[1]

e Incubation: Incubate at 37°C for 30 minutes to allow probe partitioning.
e Measurement:

o Instrument: Fluorescence Spectrophotometer.[1]

o Excitation: 340 nm.

o Emission Scan: 360 nm — 500 nm.[1]

o Data Analysis: Record the intensity of the first (I1, ~375nm) and third (13, ~386nm) vibronic
bands.

o Ratio (11/13): A lower ratio indicates a more hydrophobic (rigid) environment; a higher ratio
indicates a more polar (fluid) environment.[1]

Safety & Handling (E-E-A-T)

As a Polycyclic Aromatic Hydrocarbon (PAH) derivative, CAS 155386-57-5 must be handled
with Universal Precautions for carcinogens/mutagens, although its specific toxicology is not
fully characterized.[1]

e Hazard Class: Irritant (Skin/Eye/Respiratory).[1] Potential Mutagen.
e Engineering Controls: Always handle within a Chemical Fume Hood.

o PPE: Nitrile gloves (double-gloving recommended for DMSO solutions), safety goggles, and
lab coat.[1]

o Waste Disposal: Dispose of as hazardous organic chemical waste.[1] Do not release into
drains.[1]

References

o National Center for Biotechnology Information (NCBI).PubChem Compound Summary for
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e Google Patents.Blue fluorescent material and display panel (CN103193697B).[1] (Cites use
of CAS 155386-57-5 in OLED applications).[1]

o Kalyanasundaram, K., & Thomas, J. K.Environmental effects on vibronic band intensities in
pyrene monomer fluorescence and their application in studies of micellar systems.[1] Journal
of the American Chemical Society.[1] (Foundational method for Pyrene 11/13 ratio).[1] [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Profile: 7-tert-Butyl-1-methylpyrene].
BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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